Cas no 1860204-10-9 (Tert-butyl 5-amino-3-methylpentanoate)

• Product Name: Tert-butyl 5-amino-3-methylpentanoate
• CAS No: 1860204-10-9
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5753004
• PubChem ID: 137943528
• Update Time: 2025-06-07

Tert-butyl 5-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-2350210
• 1860204-10-9
• Tert-butyl 5-amino-3-methylpentanoate

• Inchi： 1S/C10H21NO2/c1-8(5-6-11)7-9(12)13-10(2,3)4/h8H,5-7,11H2,1-4H3
• InChI Key： QVXHVGKSXQPQTK-UHFFFAOYSA-N
• SMILES： O(C(CC(C)CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 5-amino-3-methylpentanoate

Tert-butyl 5-amino-3-methylpentanoate (CAS No. 1860204-10-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 5-amino-3-methylpentanoate, with the chemical identifier CAS No. 1860204-10-9, represents a significant compound in the realm of pharmaceutical chemistry. This ester derivative has garnered attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. The structural uniqueness of Tert-butyl 5-amino-3-methylpentanoate lies in its combination of a branched alkyl chain and an amino functional group, which makes it a valuable building block for medicinal chemists.

The compound's molecular structure, featuring a tert-butyl group at the terminal carbon and an amino group at the fifth position of a five-carbon chain, contributes to its reactivity and compatibility with multiple synthetic pathways. This configuration allows for facile modifications, enabling the construction of more complex molecules with desired pharmacological properties. In recent years, advancements in synthetic methodologies have highlighted the importance of such intermediates in drug development pipelines.

One of the most compelling aspects of Tert-butyl 5-amino-3-methylpentanoate is its role in the synthesis of peptidomimetics and protease inhibitors. The presence of both an amine and an ester functionality provides a scaffold that can be readily modified to mimic peptide sequences while enhancing metabolic stability. This has been particularly relevant in the development of treatments for diseases such as cancer, where targeted inhibition of specific proteases is crucial.

Recent studies have demonstrated the utility of Tert-butyl 5-amino-3-methylpentanoate in the preparation of novel antibiotics. The structural motif present in this compound has been shown to interact with bacterial enzymes, disrupting essential metabolic pathways. Researchers have leveraged its reactivity to develop derivatives that exhibit potent antibacterial activity against resistant strains. Such findings underscore the compound's significance in addressing emerging infectious diseases.

The pharmaceutical industry has also explored Tert-butyl 5-amino-3-methylpentanoate as a precursor for neuroactive compounds. Its ability to undergo further functionalization allows for the synthesis of molecules that modulate neurotransmitter systems. For instance, derivatives derived from this intermediate have shown promise in preclinical studies for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The versatility of Tert-butyl 5-amino-3-methylpentanoate makes it a cornerstone in the quest for new therapeutic agents.

In addition to its pharmaceutical applications, Tert-butyl 5-amino-3-methylpentanoate has found utility in agrochemical research. Its structural features make it a viable candidate for synthesizing bioactive compounds that can enhance crop protection strategies. By serving as a precursor for herbicides and fungicides, this compound contributes to sustainable agricultural practices without compromising environmental safety.

The synthesis of Tert-butyl 5-amino-3-methylpentanoate itself is an area of active investigation. Modern synthetic approaches have focused on optimizing yield and purity while minimizing environmental impact. Catalytic methods, including asymmetric hydrogenation and enzymatic transformations, have been particularly effective in producing high-quality intermediates like this one. These advancements not only improve efficiency but also align with green chemistry principles.

The future prospects for Tert-butyl 5-amino-3-methylpentanoate are promising, with ongoing research exploring new synthetic routes and applications. As drug discovery continues to evolve, intermediates like this one will remain indispensable tools for medicinal chemists seeking innovative solutions to complex biological challenges. Their adaptability and reactivity ensure that they will continue to play a pivotal role in the development of next-generation therapeutics.